Cas no 832-79-1 (1,3,4-Thiadiazol-2-amine, 5-(2-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(2-nitrophenyl)-
• CAS No: 832-79-1
• MF: C₈H₆N₄O₂S
• MW: 222.22383928299
• CID: 1808065
• PubChem ID: 4351712
• Update Time: 2025-04-21

1,3,4-Thiadiazol-2-amine, 5-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(2-nitrophenyl)-
• 5-(2-nitrophenyl)-1,3,4-thiadiazol-2-amine
• BDBM50502221
• CHEMBL4466754
• 2-amino-5-(nitrophenyl)-1,3,4-thiadiazole
• STL577315
• G75263
• DTXSID10402258
• SY319540
• SCHEMBL1207665
• KEFOBHANGWVLMY-UHFFFAOYSA-N
• 832-79-1
• MFCD02032701
• AKOS000225267
• 2-Amino-5-(2-nitrophenyl)-1,3,4-thiadiazole

• Inchi： 1S/C8H6N4O2S/c9-8-11-10-7(15-8)5-3-1-2-4-6(5)12(13)14/h1-4H,(H2,9,11)
• InChI Key： KEFOBHANGWVLMY-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.02114662g/mol
• Monoisotopic Mass: 222.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų